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Introduction
n-Heneicosane (C₂₁H₄₄) is a long-chain, saturated hydrocarbon belonging to the alkane series.

[1] As a high-molecular-weight paraffin, it exists as a white, waxy solid at room temperature.[2]

[3] Its well-defined physical properties make it a valuable standard in various analytical

techniques, a component in the formulation of waxes and lubricants, and a subject of study in

the broader field of hydrocarbon chemistry.[3] This technical guide provides a comprehensive

overview of the core physical properties of n-Heneicosane, complete with quantitative data,

detailed experimental protocols for their determination, and visual representations of

experimental workflows.

Core Physical Properties of n-Heneicosane
The physical characteristics of n-Heneicosane are dictated by its long, unbranched carbon

chain, which results in significant van der Waals forces between molecules. These

intermolecular forces govern its state of matter, melting and boiling points, and solubility.

Quantitative Data Summary
The following tables summarize the key physical properties of n-Heneicosane, compiled from

various scientific sources.

Table 1: General and Molar Properties
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Property Value Reference(s)

Chemical Formula C₂₁H₄₄ [4][5]

Molecular Weight 296.57 g/mol [4][6]

Appearance
White crystalline

solid/chunks/flakes
[2][7]

Odor Waxy [8]

Table 2: Thermodynamic Properties

Property Value Conditions Reference(s)

Melting Point
39-41 °C (102.2-105.8

°F)
- [4][6]

Boiling Point 356.1 °C (673 °F) at 760 mmHg [5]

100 °C (212 °F) at 2 mmHg [4][6]

Flash Point 113 °C (235.4 °F) Closed Cup [6][9]

Heat of Vaporization

(ΔvapH)
107.3 ± 2.5 kJ/mol at 298.15 K [10][11]

Heat of Fusion

(ΔfusH)
46.6 - 47.7 kJ/mol - [12]

Table 3: Physical and Chemical Properties
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Property Value Conditions Reference(s)

Density 0.792 g/cm³ at 20°C [4]

Refractive Index (n_D) 1.4352 at 45°C [4][8]

Vapor Pressure <1 mmHg at 20 °C [4][9]

6.14 x 10⁻⁵ mmHg at 25 °C [5]

Water Solubility Insoluble - [2][13]

Solubility in Organic

Solvents

Soluble in petroleum

ether, chloroform,

hexane; Slightly

soluble in ethanol

- [8][13]

Experimental Protocols
The determination of the physical properties of n-Heneicosane relies on well-established

laboratory techniques. The following sections detail the methodologies for measuring its key

characteristics.

Melting Point Determination by Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a highly sensitive thermoanalytical technique used to

determine the melting point and heat of fusion of a substance.

Methodology:

Sample Preparation: A small, precisely weighed sample of n-Heneicosane (typically 1-5 mg)

is encapsulated in an aluminum pan. An empty, sealed aluminum pan is used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with a specific temperature range and heating rate. For n-

Heneicosane, a suitable range would be from room temperature to approximately 60°C, with

a heating rate of 2-5°C/min to ensure high resolution.
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Measurement: The DSC cell is heated at the programmed rate. The instrument measures

the difference in heat flow required to maintain the sample and reference at the same

temperature.

Data Analysis: As the n-Heneicosane sample melts, it absorbs heat, resulting in a

detectable endothermic peak in the DSC thermogram. The onset temperature of this peak is

taken as the melting point, and the area under the peak is proportional to the heat of fusion.

Boiling Point Determination by Distillation
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a solid like n-Heneicosane, its boiling point is determined at reduced pressures

to prevent thermal decomposition.

Methodology:

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

condenser, a receiving flask, and a thermometer. For reduced pressure distillation, a vacuum

pump and a manometer are connected to the system.

Sample Introduction: The n-Heneicosane sample is placed in the round-bottom flask along

with boiling chips to ensure smooth boiling.

Procedure: The system is evacuated to the desired pressure (e.g., 2 mmHg). The flask is

then gently heated.

Measurement: The temperature is monitored closely. The boiling point is the temperature at

which the vapor and liquid are in equilibrium, and a steady stream of condensate is observed

in the condenser. This temperature reading is recorded as the boiling point at the measured

pressure.

Density Determination by Pycnometer
A pycnometer is a flask with a precise volume used to determine the density of a substance.

Methodology:

Mass of Empty Pycnometer: A clean, dry pycnometer is accurately weighed (m₁).
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Mass of Pycnometer with Water: The pycnometer is filled with distilled water of a known

temperature and weighed again (m₂). The volume of the pycnometer (V) can be calculated

using the density of water at that temperature.

Mass of Pycnometer with n-Heneicosane: The pycnometer is emptied, dried, and filled with

molten n-Heneicosane (heated just above its melting point). It is then cooled to a known

temperature (e.g., 20°C, at which n-Heneicosane is solid) and weighed (m₃).

Calculation: The density (ρ) of n-Heneicosane is calculated using the formula: ρ = (m₃ - m₁)

/ V

Visualizations
Experimental Workflow for Purity and Identity
Confirmation of a Solid Organic Compound
The following diagram illustrates a typical workflow for confirming the identity and assessing the

purity of a solid organic compound like n-Heneicosane using melting point analysis.

Sample Preparation Melting Point Apparatus

Data Analysis and Conclusion

Obtain Solid Sample
(e.g., n-Heneicosane) Grind to a Fine Powder Pack into Capillary Tube Place Capillary in

Melting Point Apparatus
Heat Sample Slowly

(~1-2 °C/min near MP)
Observe and Record

Melting Range
Compare Observed MP

to Literature Value

Identity Confirmed
(Narrow Range, Matches Lit.)

Match

Impure Sample
(Broad/Depressed Range)

No Match
(Broad)

Incorrect Compound
(Different MP)

No Match
(Different)
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Click to download full resolution via product page

Caption: Workflow for identity and purity assessment via melting point.

Logical Relationship for Solubility Testing
This diagram outlines the logical steps to determine the solubility of a non-polar compound like

n-Heneicosane in various solvents.

Start: n-Heneicosane Sample

Test Solubility in
Polar Solvent (e.g., Water)

Result: Insoluble

Test Solubility in
Non-Polar Solvent (e.g., Hexane)

Result: Soluble

Conclusion:
n-Heneicosane is a

non-polar compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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